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Compound of Interest

Compound Name: Cyprodinil-d5

Cat. No.: B569047 Get Quote

This technical guide provides an in-depth overview of commercially available Cyprodinil-d5
standards, catering to researchers, scientists, and professionals in drug development. This

document outlines suppliers, presents key quantitative data in a structured format, details an

experimental protocol for its use as an internal standard, and visualizes relevant biological and

experimental workflows.

Introduction to Cyprodinil-d5
Cyprodinil-d5 is the deuterated analog of Cyprodinil, a broad-spectrum anilinopyrimidine

fungicide. The incorporation of five deuterium atoms on the phenyl ring makes it an ideal

internal standard for quantitative analysis by mass spectrometry (MS). Its use in isotope dilution

mass spectrometry (IDMS) allows for precise and accurate quantification of Cyprodinil in

various matrices by correcting for matrix effects and variations in sample preparation and

instrument response.

Commercially Available Cyprodinil-d5 Standards
Several reputable suppliers offer Cyprodinil-d5 analytical standards. The following tables

summarize the available products and their key specifications based on publicly available

information. For lot-specific data, it is crucial to refer to the Certificate of Analysis (CoA)

provided by the supplier.
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Supplier Product Name Catalog Number CAS Number

LGC Standards Cyprodinil-d5 TRC-C989062 1773496-67-5

Santa Cruz

Biotechnology, Inc.
Cyprodinil-d5 sc-211123

121552-61-2

(unlabeled)

HPC Standards

GmbH
D5-Cyprodinil 689034 1773496-67-5

Clinivex Cyprodinil-d5 RCLS3C10580 1773496-67-5

Quantitative Specifications of Cyprodinil-d5 Standards

Supplier
Molecular
Formula

Molecular
Weight (
g/mol )

Purity Format
Storage
Temperatur
e

LGC

Standards
C₁₄H₁₀D₅N₃ 230.32

>95% (HPLC)

[1]
Neat +4°C

Santa Cruz

Biotechnolog

y, Inc.

C₁₄H₁₀D₅N₃ 230.32

Information

available on

lot-specific

CoA

Solid
Room

Temperature

HPC

Standards

GmbH

C₁₄H₁₀D₅N₃ 230.32

Information

available on

lot-specific

CoA

10 mg

Information

available on

SDS

Clinivex C₁₄H₁₀D₅N₃ 230.33

Information

available on

CoA

Solid

Room

Temperature

(unless

otherwise

specified)

Note: Purity and other specific parameters are subject to lot-to-lot variability and should be

confirmed with the supplier's Certificate of Analysis.
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Biological Activity and Signaling Pathway
Cyprodinil's primary mode of action as a fungicide is the inhibition of methionine biosynthesis in

fungi.[2][3] This disruption of an essential amino acid synthesis pathway halts fungal growth

and development. Specifically, it is proposed to inhibit the enzyme cystathionine beta-lyase.
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Cyprodinil's Mode of Action: Inhibition of Methionine Biosynthesis.

Metabolism of Cyprodinil
In biological systems, Cyprodinil undergoes metabolic transformation, primarily through Phase I

and Phase II reactions. Phase I metabolism typically involves hydroxylation of the cyclopropyl

or methyl groups, while Phase II involves conjugation with molecules like glucose to increase

water solubility and facilitate excretion.[4]
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General Metabolic Pathway of Cyprodinil.

Experimental Protocol: Quantification of Cyprodinil
using Cyprodinil-d5 by LC-MS/MS
This section provides a detailed methodology for the quantitative analysis of Cyprodinil in a

complex matrix (e.g., fruit or vegetable homogenate) using Cyprodinil-d5 as an internal

standard. This method is based on established protocols for pesticide residue analysis.[5][6][7]

Materials and Reagents
Cyprodinil analytical standard

Cyprodinil-d5 internal standard
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Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Ultrapure water

QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)

Vortex mixer, centrifuge, and evaporator

Standard Solution Preparation
Stock Solutions (1 mg/mL): Accurately weigh and dissolve Cyprodinil and Cyprodinil-d5 in

methanol to prepare individual stock solutions.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

Cyprodinil stock solution with acetonitrile.

Internal Standard Spiking Solution (e.g., 1 µg/mL): Dilute the Cyprodinil-d5 stock solution

with acetonitrile.

Sample Preparation (QuEChERS Method)
Weigh 10 g of homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add a known amount of the Cyprodinil-d5 internal standard spiking solution.

Add QuEChERS extraction salts.

Vortex vigorously for 1 minute.
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Centrifuge at 4000 rpm for 5 minutes.

Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube.

Vortex for 30 seconds.

Centrifuge at 10000 rpm for 5 minutes.

Filter the supernatant through a 0.22 µm filter into an autosampler vial.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid and 5 mM Ammonium formate in water.

Mobile Phase B: 0.1% Formic acid and 5 mM Ammonium formate in methanol.

Gradient: A suitable gradient to separate Cyprodinil from matrix interferences (e.g., start

with 95% A, ramp to 95% B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM): Monitor at least two transitions for both Cyprodinil

and Cyprodinil-d5 for quantification and confirmation.

Example Transitions (to be optimized):

Cyprodinil: Q1 -> Q3 (e.g., 226.1 -> 108.1, 226.1 -> 133.1)

Cyprodinil-d5: Q1 -> Q3 (e.g., 231.1 -> 113.1, 231.1 -> 138.1)
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Data Analysis
Construct a calibration curve by plotting the peak area ratio of Cyprodinil to Cyprodinil-d5
against the concentration of the calibration standards.

Determine the concentration of Cyprodinil in the samples by interpolating their peak area

ratios from the calibration curve.

Calculate the final concentration in the original sample by accounting for the initial sample

weight and dilution factors.

Experimental Workflow Diagram
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Workflow for Quantitative Analysis of Cyprodinil using Cyprodinil-d5.

Conclusion
Cyprodinil-d5 is an essential tool for the accurate and precise quantification of Cyprodinil in

various research and development applications. This guide provides a comprehensive

overview of commercially available standards, their properties, and a detailed experimental
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protocol for their use. For optimal results, researchers should always refer to the lot-specific

Certificate of Analysis provided by the supplier and optimize the analytical method for their

specific matrix and instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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